Cas no 1784792-92-2 (1-(2-fluoroethyl)pyrrolidin-3-amine hydrochloride)

• Product Name: 1-(2-fluoroethyl)pyrrolidin-3-amine hydrochloride
• CAS No: 1784792-92-2
• MF: C₆H₁₄ClFN₂
• MW: 168.640163898468
• CID: 5103152
• Update Time: 2026-03-03

1-(2-fluoroethyl)pyrrolidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoroethyl)pyrrolidin-3-amine hydrochloride

• Inchi： 1S/C6H13FN2.ClH/c7-2-4-9-3-1-6(8)5-9;/h6H,1-5,8H2;1H
• InChI Key： VTNZCMORUZVUBX-UHFFFAOYSA-N
• SMILES： N1(CCF)CCC(N)C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-(2-fluoroethyl)pyrrolidin-3-amine hydrochloride

Introduction to 1-(2-fluoroethyl)pyrrolidin-3-amine hydrochloride (CAS No. 1784792-92-2)

1-(2-fluoroethyl)pyrrolidin-3-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1784792-92-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a fluorine substituent at the 2-position of the ethyl chain and the amine functionality at the 3-position of the pyrrolidine ring imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for formulation development in pharmaceuticals. This solubility profile facilitates its use in various experimental and clinical settings, including in vitro assays, preclinical studies, and potentially in drug formulations for human use. The compound's structural features make it a promising candidate for further investigation into its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in fluorinated pyrrolidine derivatives due to their ability to modulate biological pathways effectively. The fluorine atom, being electronegative, can influence the electronic properties of adjacent atoms, thereby affecting the compound's binding affinity to biological targets. This modulation can lead to enhanced potency, selectivity, and metabolic stability, which are crucial factors in drug design. The 1-(2-fluoroethyl)pyrrolidin-3-amine hydrochloride structure exemplifies these principles, making it an attractive molecule for medicinal chemists.

Current research in the field of medicinal chemistry has highlighted the potential of 1-(2-fluoroethyl)pyrrolidin-3-amine hydrochloride as a lead compound for developing novel therapeutic agents. Studies have demonstrated its efficacy in various preclinical models, particularly in the context of central nervous system (CNS) disorders, where its ability to cross the blood-brain barrier may be advantageous. Additionally, its structural motif has been explored for applications in oncology, inflammation, and neurodegenerative diseases. The compound's interaction with specific enzymes and receptors has been a focal point of investigation, aiming to identify new therapeutic targets.

The synthesis of 1-(2-fluoroethyl)pyrrolidin-3-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired fluorinated pyrrolidine core. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 1-(2-fluoroethyl)pyrrolidin-3-amine hydrochloride with potential biological targets. These studies utilize high-resolution crystal structures or homology models to predict how the compound interacts with enzymes or receptors at an atomic level. Such insights are crucial for optimizing its pharmacological properties and designing derivatives with improved efficacy and reduced side effects.

The pharmacological profile of 1-(2-fluoroethyl)pyrrolidin-3-amine hydrochloride has been evaluated through various in vitro assays that measure its interaction with biological targets relevant to specific diseases. For instance, studies have investigated its binding affinity to monoamine transporters, which are implicated in mood disorders such as depression and anxiety. The presence of the fluorine atom appears to enhance its interaction with these targets, potentially leading to novel treatments for such conditions.

In addition to its pharmacological applications, 1-(2-fluoroethyl)pyrrolidin-3-amine hydrochloride has shown promise as a tool compound in chemical biology research. Its well-defined structure allows researchers to probe mechanistic questions related to drug action and metabolism. By studying how this compound interacts with biological systems, scientists can gain insights into broader chemical principles that may apply to other drug candidates.

The regulatory landscape for novel pharmaceutical compounds like 1-(2-fluoroethyl)pyrrolidin-3-amine hydrochloride is stringent but well-established. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving a new drug for clinical use. Preclinical studies involving this compound have been designed to meet these regulatory standards, ensuring that any potential therapeutic benefits are thoroughly validated before human trials are initiated.

Future directions in research on 1-(2-fluoroethyl)pyrrolidin-3-amine hydrochloride include exploring its potential as an intermediate for more complex drug molecules or developing prodrugs that enhance its bioavailability or targeted delivery. The versatility of this scaffold suggests that it could be incorporated into diverse chemical libraries for high-throughput screening (HTS), accelerating the discovery process for new therapeutics.

The role of computational tools in drug discovery cannot be overstated when discussing compounds like 1-(2-fluoroethyl)pyrrolidin-3-amine hydrochloride. Machine learning algorithms have been increasingly used to predict biological activity based on molecular structure data. These algorithms can analyze large datasets containing known active compounds and identify patterns that correlate with therapeutic effects. By leveraging such technologies, researchers can prioritize compounds like this one for further experimental validation.

In conclusion,1-(2-fluoroethyl)pyrrolidin-3-amine hydrochloride (CAS No. 1784792-92-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its investigation across various therapeutic areas highlights its potential as a lead compound or intermediate for developing novel drugs. As research continues to uncover new applications for this compound,1-(2-fluoroethyl)pyrrolidin-3-amine hydrochloride is poised to play an important role in future medical innovations.